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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

Introduction

Pigment Red 4 (C.1. 12085), also known as Fast Red R, is a monoazo organic pigment
characterized by its bright, yellowish-red hue.[1][2] While it is widely utilized in industrial
applications such as coatings, printing inks, and textile dyeing for its vibrant color and strong
tinting power, its use as a histological stain is not well-documented in scientific literature.[1][3]
[4] These application notes propose a potential protocol for the use of Pigment Red 4 as a
histological counterstain, leveraging its chemical properties for the visualization of cytoplasmic
and extracellular components. This protocol is intended for research purposes to explore the
utility of Pigment Red 4 in a biological context.

Principle

The proposed staining mechanism relies on the physicochemical affinity of Pigment Red 4 for
cellular and tissue components. As an organic pigment, its binding is likely influenced by
factors such as protein concentration, lipid content, and pH. This protocol suggests its
application as a counterstain following nuclear staining with a standard hematoxylin solution.
The anticipated result is the coloration of cytoplasm and extracellular matrix in shades of red,
providing a clear contrast to the blue-stained nuclei.

Physicochemical and Fastnhess Properties of
Pigment Red 4
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A summary of the key properties of Pigment Red 4 is provided below, offering insights into its

potential behavior as a histological stain.

Property Value Reference
C.I. Number 12085 [5]
CAS Number 2814-77-9 [1]
Molecular Formula C16H10CIN3O3 [5]
Molecular Weight 327.72 g/mol [5]
Appearance Red Powder [4]

pH Value 7.2 [2][5]
Density 1.45-1.65 g/cm?3 [11[2]
Oil Absorption 34 - 70 ml/100g [1][5]
Heat Resistance 140 - 160 °C [1112]
Light Fastness 4 -7 (on ascale of 1to 8) [1112]14]

Water Resistance

5 (Excellent)

[1]14]

Alcohol Resistance

4 (Good)

[1]14]

Acid Resistance

4 - 5 (Good to Excellent)

[1]14]

Alkali Resistance

4 - 5 (Good to Excellent)

[1]14]

Experimental Protocols

Materials

Pigment Red 4 (C.I. 12085) powder

Harris's Hematoxylin solution

Acid Alcohol (1% HCI in 70% Ethanol)

Scott's Tap Water Substitute
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o Ethanol (70%, 95%, and 100%)

e Xylene or xylene substitute

» Paraffin-embedded tissue sections on slides

« Distilled water

e Mounting medium (resinous)

e Coplin jars or staining dishes

e Microscope

Protocol for Staining Paraffin-Embedded Sections

This protocol outlines the steps for using Pigment Red 4 as a counterstain for paraffin-
embedded tissue sections.

» Deparaffinization and Rehydration:

o

Immerse slides in two changes of xylene for 5 minutes each.

[¢]

Transfer slides through two changes of 100% ethanol for 3 minutes each.

[¢]

Hydrate sections by sequential immersion in 95% ethanol and 70% ethanol for 2 minutes
each.

[e]

Rinse gently in running tap water for 2 minutes.

e Nuclear Staining:

o

Immerse slides in Harris's Hematoxylin solution for 5-10 minutes.

[¢]

Rinse briefly in running tap water.

Differentiate in acid alcohol for 10-30 seconds to remove excess stain.

[¢]

[e]

Rinse immediately in running tap water.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1669069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o "Blue" the sections in Scott's Tap Water Substitute for 1-2 minutes.

o Wash in running tap water for 5 minutes.

» Pigment Red 4 Counterstaining:

o Prepare a 0.5% (w/v) stock solution of Pigment Red 4 in 95% ethanol. Gentle warming
and stirring may be required for dissolution.

o Filter the staining solution before use to remove any undissolved particles.

o Immerse slides in the Pigment Red 4 staining solution for 2-5 minutes. The optimal time
may vary depending on the tissue type and desired staining intensity.

o Briefly rinse the slides in 95% ethanol to remove excess stain.
o Dehydration, Clearing, and Mounting:
o Dehydrate the sections through two changes of 100% ethanol for 3 minutes each.
o Clear the sections in two changes of xylene for 3 minutes each.
o Mount with a resinous mounting medium and a coverslip.
Expected Results
e Nuclei: Blue to dark blue
e Cytoplasm, muscle, and collagen: Shades of red to pink

o Erythrocytes: Bright red

Visualizations
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Caption: Workflow for Pigment Red 4 Histological Staining.
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Caption: Staining affinities of Pigment Red 4 and Hematoxylin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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